2-Amino-N-phenyl-benzenesulfonamide
Overview
Description
2-Amino-N-phenyl-benzenesulfonamide is a chemical compound with the molecular formula C12H12N2O2S . It has an average mass of 248.301 Da and a monoisotopic mass of 248.061951 Da .
Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in ECHA’s databases . The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance .Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3, a boiling point of 439.8±47.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.1 mmHg at 25°C . It also has an enthalpy of vaporization of 69.7±3.0 kJ/mol and a flash point of 219.8±29.3 °C .Scientific Research Applications
Synthesis and Characterization
- Sulfonamide Derivatives Synthesis : 2-Amino-N-phenyl-benzenesulfonamide has been used in synthesizing novel sulfonamide derivatives, characterized using spectroscopic techniques like FT-IR, NMR, and X-ray diffraction. These compounds show antimicrobial activity and are studied for their molecular geometry, vibrational wavenumbers, and chemical shifts (Demircioğlu et al., 2018).
Inhibitory Activity and Drug Development
- Carbonic Anhydrase Inhibitors : Compounds containing benzenesulfonamide have been explored as inhibitors of carbonic anhydrase, a metalloenzyme relevant in human physiology. They demonstrate significant inhibitory activity and are investigated for their potential in treating conditions like glaucoma (Nocentini et al., 2016).
Pharmacological Applications
- Kynurenine 3-Hydroxylase Inhibitors : Benzenesulfonamides, including this compound derivatives, have been synthesized as inhibitors of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, important for neurological health (Röver et al., 1997).
Chemical Properties and Applications
- Phospholipase A2 Inhibition : Derivatives of this compound have been used to inhibit membrane-bound phospholipase A2, showing potential in reducing myocardial infarction size in rats (Oinuma et al., 1991).
Photodynamic Therapy Applications
- Photosensitizers in Cancer Treatment : New derivatives of benzenesulfonamide have been synthesized and characterized for use in photodynamic therapy, demonstrating high singlet oxygen quantum yield and potential for treating cancer (Pişkin et al., 2020).
Molecular Studies and Analysis
- Electrochemical Synthesis : A pair electrochemical strategy was developed for synthesizing new benzenesulfonamide derivatives, showcasing the potential of electrochemistry in organic compound synthesis (Mokhtari et al., 2019).
Advanced Applications in Chemistry
- Rotational Spectroscopy Study : Benzenesulfonamides, including this compound, have been investigated using rotational spectroscopy to determine their conformations and the influence of different substituents on their structures (Vigorito et al., 2022).
Mechanism of Action
Target of Action
The primary target of 2-Amino-N-phenyl-benzenesulfonamide is Carbonic Anhydrase IX (CA IX) . CA IX is a protein that is overexpressed in many solid tumors . It plays a crucial role in tumor cell metabolism, particularly under hypoxic conditions .
Mode of Action
This compound acts by selectively inhibiting CA IX . This inhibition disrupts the tumor cells’ metabolic processes, leading to a decrease in cell proliferation .
Biochemical Pathways
The inhibition of CA IX affects the biochemical pathway of anaerobic glycolysis in tumor cells . This disruption leads to significant changes in the pH within the tumor environment .
Result of Action
The inhibition of CA IX by this compound leads to a significant decrease in tumor cell proliferation . Some derivatives of this compound have also shown to induce apoptosis in certain cancer cell lines .
Action Environment
The action of this compound is influenced by the tumor microenvironment. The hypoxic conditions within solid tumors can enhance the overexpression of CA IX, making these tumors more susceptible to the action of this compound .
Safety and Hazards
properties
IUPAC Name |
2-amino-N-phenylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S/c13-11-8-4-5-9-12(11)17(15,16)14-10-6-2-1-3-7-10/h1-9,14H,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXUICVITVOSIEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80303167 |
Source
|
| Record name | 2-Amino-N-phenyl-benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80303167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27332-20-3 |
Source
|
| Record name | 27332-20-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=157090 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Amino-N-phenyl-benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80303167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-N-phenylbenzene-1-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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